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Compound of Interest

3-(Benzyloxy)-4-
Compound Name:
hydroxybenzaldehyde

Cat. No.: B116517

Essential Safety and Handling Guide for 3-
(Benzyloxy)-4-hydroxybenzaldehyde

Disclaimer: No specific Safety Data Sheet (SDS) for 3-(Benzyloxy)-4-hydroxybenzaldehyde
(CAS No. 50773-56-3) was publicly available at the time of this writing. The following
information is synthesized from the SDSs of structurally similar compounds, including other
substituted benzaldehydes. This guide should be used for informational purposes only.
Researchers, scientists, and drug development professionals must consult the official SDS
provided by their chemical supplier and a certified safety professional before handling this
compound.

This document provides essential safety and logistical information for handling 3-
(Benzyloxy)-4-hydroxybenzaldehyde, including personal protective equipment (PPE)
recommendations, safe operational procedures, and disposal plans.

Personal Protective Equipment (PPE)

Based on the analysis of analogous compounds, the following PPE is recommended when
handling 3-(Benzyloxy)-4-hydroxybenzaldehyde.
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Protection Type

Recommended Equipment

Specification/Standard

Eye and Face

Chemical safety goggles or a

face shield

Conforming to OSHA's 29 CFR
1910.133 or European
Standard EN166[1][2][3][4][5].

Protective gloves (e.g., nitrile

Inspect gloves prior to use.

Follow manufacturer's

Hand o
rubber) specifications for breakthrough
time and permeation.
Wear appropriate protective
Laboratory coat, long-sleeved ) )
Body clothing to prevent skin

clothing

exposure[1][2][5].

Respiratory

Use in a well-ventilated area. If
dust is generated, a
NIOSH/MSHA or European
Standard EN 143 approved
respirator with a particle filter is

recommended][6].

Conforming to OSHA's 29 CFR
1910.134.

Safe Handling and Storage

Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.

e Ensure that eyewash stations and safety showers are in close proximity to the workstation[3]

[4].

General Handling Precautions:

e Avoid contact with skin, eyes, and clothing[1][2].

e Avoid breathing dust.

e Wash hands thoroughly after handling[2][3][4].
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» Do not eat, drink, or smoke in the laboratory.
Storage:
o Keep the container tightly closed in a dry, cool, and well-ventilated place[1][2][3].

o Store away from incompatible materials such as strong oxidizing agents and strong bases[1]

[2].

Emergency Procedures

Situation First-Aid Measures

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
In case of eye contact _ o o _

do. Continue rinsing. If eye irritation persists, get

medical advice/attention[2][3][4].

Wash off immediately with plenty of soap and
) water. If skin irritation occurs, get medical
In case of skin contact ] ) )
advice/attention. Take off contaminated

clothing[2][3][4].

Remove person to fresh air and keep
If inhaled comfortable for breathing. Call a poison center

or doctor if you feel unwell[2].

Rinse mouth. Call a poison center or doctor if
you feel unwell[2][3][4].

If swallowed

Disposal Plan

o Dispose of contents and container to an approved waste disposal plant in accordance with
national and local regulations[2][3].

¢ Do not mix with other waste streams.

o Contaminated materials, such as gloves and absorbent paper, should be treated as
hazardous waste.
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Experimental Protocol: Safe Handling of 3-
(Benzyloxy)-4-hydroxybenzaldehyde

This protocol outlines the step-by-step procedure for safely handling 3-(Benzyloxy)-4-
hydroxybenzaldehyde in a laboratory setting.

1. Preparation: 1.1. Review the Safety Data Sheet (SDS) provided by the supplier. 1.2. Ensure
the work area (e.g., chemical fume hood) is clean and uncluttered. 1.3. Verify that an eyewash
station and safety shower are accessible. 1.4. Don all required Personal Protective Equipment
(PPE) as specified in the table above.

2. Weighing and Transfer: 2.1. Since 3-(Benzyloxy)-4-hydroxybenzaldehyde is a solid,
perform all weighing and transfer operations within a chemical fume hood to minimize dust
inhalation. 2.2. Use a spatula to carefully transfer the desired amount of the compound from
the storage container to a tared weighing vessel. 2.3. Close the storage container tightly

immediately after use.

3. Dissolution and Reaction: 3.1. Add the solvent to the vessel containing the compound slowly
to avoid splashing. 3.2. If heating is required, use a controlled heating source such as a heating
mantle with a stirrer. 3.3. Keep the reaction vessel covered to the extent possible to prevent the
release of vapors.

4. Post-Reaction Work-up and Cleanup: 4.1. Quench the reaction safely according to the
specific experimental procedure. 4.2. Clean all glassware and equipment that came into
contact with the chemical. 4.3. Wipe down the work surface in the fume hood.

5. Waste Disposal: 5.1. Collect all waste, including unused compounds, reaction byproducts,
and contaminated materials, in a designated and clearly labeled hazardous waste container.
5.2. Do not pour chemical waste down the drain. 5.3. Arrange for the disposal of the hazardous
waste through your institution's environmental health and safety office.

Logical Workflow for Safe Handling
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Caption: Logical workflow for the safe handling of 3-(Benzyloxy)-4-hydroxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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